7-Methoxy-4-nitro-1-propan-2-ylindole

• CAS No.: 959687-54-8
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 7-methoxy-4-nitro-1-propan-2-ylindole
• InChI: InChI=1S/C12H14N2O3/c1-8(2)13-7-6-9-10(14(15)16)4-5-11(17-3)12(9)13/h4-8H,1-3H3
• InChI Key: AMUOZMGQRZSDPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C(C=CC(=C21)OC)[N+](=O)[O-]

Description

7-Methoxy-4-nitro-1-propan-2-ylindole is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-methoxy-4-nitro-1H-indole (S) (1 eq) in DMF cooled in an ice bath was added NaH (60% dispersion in oil, 1.2 eq). The reaction was stirred for 1 hr at room temperature then recooled in an ice bath. 2-Iodopropane (1.1 eq) was added then the reaction was stirred for 2 hrs at room temperature. Water and ethyl acetate were added. The ethyl acetate layer was separated and washed repeatedly (3×) with water. The ethyl acetate layer was concentrated then evaporated to dryness. Further purification by column chromatography produced the pure desired product.